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Compound of Interest

Compound Name: DDRI-18

Cat. No.: B1669918

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential guidance on the proper disposal procedures
for DDRI-18, a DNA Damage Response Inhibitor.

DDRI-18 is a combustible solid, classified as a skin and eye irritant, and may cause respiratory
irritation. It is also recognized as being harmful to aquatic life with long-lasting effects.
Adherence to the following procedures is crucial to mitigate risks to personnel and the
environment.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat. All handling of solid DDRI-18 should be conducted in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of dust particles.

Quantitative Data Summary

For quick reference, the key chemical and safety data for DDRI-18 are summarized in the table
below.
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Property Value Source
Chemical Formula C26H20Ns [1]
Molecular Weight 416.48 g/mol [1]

CAS Number 4402-18-0 [1]
Appearance White to beige powder [2]
Solubility DMSO: 10 mg/mL [1][2]

Storage Temperature

2-8°C

[2]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,
Specific Target Organ Toxicity
(Single Exposure) 3, Aquatic
Chronic 4

[3]

Signal Word

Warning

[3]

Storage Class

11 - Combustible Solids

[3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of DDRI-18 from a laboratory

setting.

Waste Segregation and Collection

e Solid Waste:

o Collect all solid DDRI-18 waste, including unused or expired product and contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous

waste container.[4][5]

o The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid to prevent spills and the release of dust.[6][7]

o Label the container with "Hazardous Waste," the full chemical name "DDRI-18," and the

appropriate hazard pictograms (e.g., exclamation mark for irritant).[7]
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e Liquid Waste (Solutions):

o If DDRI-18 has been dissolved in a solvent (e.g., DMSO), the resulting solution must be
disposed of as hazardous liquid waste.

o Collect the liquid waste in a separate, compatible, and clearly labeled hazardous waste
container. The label must indicate all chemical components and their approximate
concentrations.

o Never dispose of DDRI-18 solutions down the drain.[8]
e Contaminated Labware:

o Glassware and other reusable labware contaminated with DDRI-18 should be
decontaminated before washing.

Decontamination of Surfaces and Equipment

In the event of a spill or for routine cleaning of work surfaces and equipment, follow these
decontamination procedures.

e Minor Spills of Solid DDRI-18:
o Gently sweep or wipe up the solid material, taking care not to create dust.[9]
o Wipe the area with a disposable towel dampened with soap and water.[9]

o Place all cleaning materials (e.g., contaminated towels, wipes) into the designated solid
hazardous waste container for DDRI-18.[9]

¢ Decontamination of Labware:

o Rinse the contaminated labware with a small amount of a suitable solvent in which DDRI-
18 is soluble (e.g., DMSO). Collect this rinsate as hazardous liquid waste.

o Follow with a thorough wash using soap and water.

Storage of Hazardous Waste
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» Store the sealed and labeled hazardous waste containers in a designated, secure area away
from incompatible materials, such as strong oxidizers.[4]

e Itis recommended to store containers of combustible solids in a flammable storage cabinet.

[4]18]

e Ensure the storage area is cool and dry.

Final Disposal

» Arrange for the collection of the hazardous waste by a certified hazardous waste
management service.[8][10]

e Provide the waste management service with a complete and accurate description of the
waste, including a copy of the Safety Data Sheet (SDS) if available.

Experimental Workflow for Disposal

The logical flow for the proper disposal of DDRI-18 is illustrated in the diagram below.
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Caption: Workflow for the safe disposal of DDRI-18.
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Signaling Pathway of DDRI-18's Khown Action

To provide context on the compound's biological activity, the following diagram illustrates the
simplified signaling pathway inhibited by DDRI-18. As a DNA Damage Response Inhibitor,
DDRI-18 primarily interferes with the Non-Homologous End Joining (NHEJ) pathway, a major
process for repairing double-strand breaks in DNA.
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Caption: Inhibition of the NHEJ pathway by DDRI-18.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of DDRI-18, fostering a culture of safety and building trust
in their chemical handling practices. Always consult your institution's specific hazardous waste
management guidelines and the manufacturer's Safety Data Sheet (SDS) for the most
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.abmole.com/products/ddri-18.html
https://www.sigmaaldrich.com/NL/en/product/sigma/sml0710
https://www.sigmaaldrich.com/US/en/product/sigma/sml0710
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1669918#ddri-18-proper-disposal-procedures
https://www.benchchem.com/product/b1669918#ddri-18-proper-disposal-procedures
https://www.benchchem.com/product/b1669918#ddri-18-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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